Cas no 1340510-99-7 (1-(2-amino-5-fluorophenyl)pyrrolidin-2-one)

• Product Name: 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one
• CAS No: 1340510-99-7
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD18306531
• CID: 5521925
• PubChem ID: 63272733
• Update Time: 2025-06-07

1-(2-amino-5-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one

• MDL： MFCD18306531
• Inchi： 1S/C10H11FN2O/c11-7-3-4-8(12)9(6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5,12H2
• InChI Key： FXRWAXTWRDHTMT-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=CC=C2N)CCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 1340510-99-7 and Product Name: 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one

The compound with the CAS number 1340510-99-7 and the product name 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug discovery and development. The presence of both amino and fluorine substituents in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

Recent advancements in the synthesis and application of 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one have highlighted its role in the development of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals. This compound has been explored in various contexts, including the inhibition of kinases and other enzyme targets that are implicated in diseases such as cancer and inflammation.

In the realm of academic research, 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one has been utilized as a key intermediate in the synthesis of more complex molecules. Its pyrrolidinone core provides a versatile platform for further functionalization, allowing researchers to tailor its properties for specific biological activities. For instance, modifications at the amino group can lead to different pharmacokinetic profiles, while the fluorine substituent can be leveraged to improve selectivity against target enzymes.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Ongoing clinical trials have begun to explore derivatives of 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one as candidates for treating conditions characterized by abnormal cell proliferation and inflammation. The combination of structural features that enhance bioavailability and target specificity positions this molecule as a promising candidate for future drug development pipelines.

The synthesis of 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidinone ring efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with the growing emphasis on green chemistry principles.

The role of computational chemistry in understanding the behavior of 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one cannot be overstated. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in guiding experimental efforts, allowing researchers to predict outcomes before conducting costly wet-lab experiments.

In conclusion, 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one (CAS No. 1340510-99-7) stands out as a versatile and promising compound with significant implications for pharmaceutical innovation. Its unique structural attributes, combined with recent advancements in synthetic methodologies and computational biology, make it a cornerstone in ongoing research efforts aimed at developing next-generation therapeutics.